Cas no 1155164-49-0 (1-(4-aminophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-aminophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1155164-49-0
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• MDL: MFCD09473504
• CID: 3158911
• PubChem ID: 25247576
• Update Time: 2025-04-21

1-(4-aminophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• 1-(4-aminophenyl)-N-(2-methoxyethyl)pyrazole-3-carboxamide
• 1155164-49-0
• CS-0303587
• STK351816
• FWB16449
• 1-(4-AMINOPHENYL)-N~3~-(2-METHOXYETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
• EN300-231419
• AKOS005167643

• MDL： MFCD09473504
• Inchi： 1S/C13H16N4O2/c1-19-9-7-15-13(18)12-6-8-17(16-12)11-4-2-10(14)3-5-11/h2-6,8H,7,9,14H2,1H3,(H,15,18)
• InChI Key： JGTDKQOTEACQSA-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C1C=CN(C2C=CC(=CC=2)N)N=1)=O

Computed Properties

• Exact Mass: 260.12732577Da
• Monoisotopic Mass: 260.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų